- Selective inhibitors of tumor progression loci-2 (Tpl2) kinase with potent inhibition of TNF-α production in human whole blood, Bioorganic & Medicinal Chemistry Letters, 2009, 19(13), 3485-3488
Cas no 915370-11-5 (1-(2-(azepan-1-yl)ethyl)-1H-1,2,3-triazole-4-carbaldehyde)
1-(2-(azepan-1-yl)ethyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-(azepan-1-yl)ethyl)-1H-1,2,3-triazole-4-carbaldehyde
- 1-[2-(1-Azepanyl)ethyl]-1H-1,2,3-triazole-4-carbaldehyde
- 1H-1,2,3-Triazole-4-carboxaldehyde, 1-[2-(hexahydro-1H-azepin-1-yl)ethyl]-
- 1-[2-(Hexahydro-1H-azepin-1-yl)ethyl]-1H-1,2,3-triazole-4-carboxaldehyde (ACI)
- 1-[2-(Azepan-1-yl)ethyl]-1H-1,2,3-triazole-4-carbaldehyde
- 1-[2-(Azepan-1-yl)ethyl]-1H-[1,2,3]triazole-4-carboxaldehyde
- 1-[2-(Azepan-1-yl)ethyl]triazole-4-carbaldehyde
- DB-345599
- CS-14002
- 915370-11-5
- CS-B0252
- 1H-1,2,3-Triazole-4-carbaldehyde,1-[2-(hexahydro-1H-azepin-1-yl)ethyl]-
- 1-[2-(HEXAHYDRO-1H-AZEPIN-1-YL)ETHYL]-1H-1,2,3-TRIAZOLE-4-CARBOXALDEHYDE
- AKOS037649980
- SCHEMBL4960888
-
- Inchi: 1S/C11H18N4O/c16-10-11-9-15(13-12-11)8-7-14-5-3-1-2-4-6-14/h9-10H,1-8H2
- InChI Key: GMZJWCZAKHHVIA-UHFFFAOYSA-N
- SMILES: O=CC1=CN(CCN2CCCCCC2)N=N1
Computed Properties
- Exact Mass: 222.14806121g/mol
- Monoisotopic Mass: 222.14806121g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 51Ų
1-(2-(azepan-1-yl)ethyl)-1H-1,2,3-triazole-4-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A45850-100mg |
1-(2-(Azepan-1-yl)ethyl)-1H-1,2,3-triazole-4-carbaldehyde |
915370-11-5 | 99% | 100mg |
¥5578.0 | 2023-09-08 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A45850-1g |
1-(2-(Azepan-1-yl)ethyl)-1H-1,2,3-triazole-4-carbaldehyde |
915370-11-5 | 99% | 1g |
¥18598.0 | 2023-09-08 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A45850-250mg |
1-(2-(Azepan-1-yl)ethyl)-1H-1,2,3-triazole-4-carbaldehyde |
915370-11-5 | 99% | 250mg |
¥9298.0 | 2023-09-08 | |
| Chemenu | CM338442-100mg |
1-(2-(Azepan-1-yl)ethyl)-1H-1,2,3-triazole-4-carbaldehyde |
915370-11-5 | 95%+ | 100mg |
$1394 | 2021-08-18 | |
| Chemenu | CM338442-250mg |
1-(2-(Azepan-1-yl)ethyl)-1H-1,2,3-triazole-4-carbaldehyde |
915370-11-5 | 95%+ | 250mg |
$2169 | 2021-08-18 | |
| Chemenu | CM338442-100mg |
1-(2-(Azepan-1-yl)ethyl)-1H-1,2,3-triazole-4-carbaldehyde |
915370-11-5 | 95%+ | 100mg |
$858 | 2024-07-20 | |
| Chemenu | CM338442-250mg |
1-(2-(Azepan-1-yl)ethyl)-1H-1,2,3-triazole-4-carbaldehyde |
915370-11-5 | 95%+ | 250mg |
$1430 | 2024-07-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1057931-100mg |
1-(2-(Azepan-1-yl)ethyl)-1H-1,2,3-triazole-4-carbaldehyde |
915370-11-5 | 98% | 100mg |
¥7250.00 | 2024-04-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1057931-250mg |
1-(2-(Azepan-1-yl)ethyl)-1H-1,2,3-triazole-4-carbaldehyde |
915370-11-5 | 98% | 250mg |
¥12083.00 | 2024-04-25 |
1-(2-(azepan-1-yl)ethyl)-1H-1,2,3-triazole-4-carbaldehyde Production Method
Production Method 1
1.2 Reagents: Hydrochloric acid
1-(2-(azepan-1-yl)ethyl)-1H-1,2,3-triazole-4-carbaldehyde Raw materials
1-(2-(azepan-1-yl)ethyl)-1H-1,2,3-triazole-4-carbaldehyde Preparation Products
1-(2-(azepan-1-yl)ethyl)-1H-1,2,3-triazole-4-carbaldehyde Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on 1-(2-(azepan-1-yl)ethyl)-1H-1,2,3-triazole-4-carbaldehyde
Recent Advances in the Study of 1-(2-(Azepan-1-yl)ethyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS: 915370-11-5)
The compound 1-(2-(azepan-1-yl)ethyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS: 915370-11-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This molecule combines a triazole moiety with an azepane ring, making it a versatile scaffold for drug discovery and development. Recent studies have explored its synthesis, biological activity, and potential as a lead compound for various diseases, including cancer and infectious diseases.
One of the key areas of research has been the synthesis and optimization of 1-(2-(azepan-1-yl)ethyl)-1H-1,2,3-triazole-4-carbaldehyde. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient synthetic route using click chemistry, which allows for the rapid generation of derivatives with improved pharmacological properties. The study highlighted the compound's ability to act as a precursor for more complex molecules, enabling the exploration of structure-activity relationships (SAR) in drug design.
In terms of biological activity, recent in vitro studies have shown that 1-(2-(azepan-1-yl)ethyl)-1H-1,2,3-triazole-4-carbaldehyde exhibits promising inhibitory effects against specific kinase targets involved in cancer cell proliferation. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound displayed potent activity against EGFR (epidermal growth factor receptor) mutants, which are often implicated in non-small cell lung cancer (NSCLC). These findings suggest its potential as a starting point for developing novel kinase inhibitors.
Another exciting development is the exploration of this compound's role in combating infectious diseases. A 2023 preprint in ChemRxiv described its efficacy against bacterial biofilms, particularly those formed by Pseudomonas aeruginosa, a pathogen known for its antibiotic resistance. The study proposed that the aldehyde group in the compound interacts with bacterial cell surface proteins, disrupting biofilm formation and enhancing the effectiveness of conventional antibiotics.
Despite these promising results, challenges remain in the development of 1-(2-(azepan-1-yl)ethyl)-1H-1,2,3-triazole-4-carbaldehyde as a therapeutic agent. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through further preclinical studies. However, the compound's modular structure offers ample opportunities for chemical modification, making it a valuable tool for medicinal chemists.
In conclusion, 1-(2-(azepan-1-yl)ethyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS: 915370-11-5) represents a promising scaffold in chemical biology and drug discovery. Its versatility, combined with recent advancements in synthesis and biological evaluation, positions it as a compound of interest for future research. Continued exploration of its derivatives and mechanisms of action will likely yield new insights and potential therapeutic applications in the coming years.
915370-11-5 (1-(2-(azepan-1-yl)ethyl)-1H-1,2,3-triazole-4-carbaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)